ICL-CCIC-0019

• Molecular Formula: C26H44Br2N4
• Molecular Weight: 572.5 g/mol
• InChI: InChI=1S/C26H44N4.2BrH/c1-27(2)25-15-21-29(22-16-25)19-13-11-9-7-5-6-8-10-12-14-20-30-23-17-26(18-24-30)28(3)4;;/h15-18,21-24H,5-14,19-20H2,1-4H3;2*1H/q+2;;/p-2
• InChIKey: SRYRXSJEWKGQSC-UHFFFAOYSA-L

ICL-CCIC-0019: CHKA Inhibitor for Cancer Metabolism Research

ICL-CCIC-0019 (CAS 936498-64-5) is a bis-pyridinium salt small molecule that acts as a selective, choline-competitive inhibitor of choline kinase alpha (CHKA), the first committed enzyme in the CDP-choline pathway for phosphatidylcholine biosynthesis [1]. With a molecular weight of 572.5 g/mol and the IUPAC name 1-[12-[4-(dimethylamino)pyridin-1-ium-1-yl]dodecyl]-N,N-dimethylpyridin-1-ium-4-amine dibromide, this compound has demonstrated antiproliferative activity across a panel of 60 cancer cell lines with a median GI₅₀ of 1.12 μM and has been characterized as a tool compound for investigating choline metabolism in oncology research [2].

Supports CHKA target engagement studies

Kinase selectivity profiling workflow context

Cancer cell antiproliferation screening context

• [1] Trousil S, Kaliszczak M, Schug Z, et al. The novel choline kinase inhibitor ICL-CCIC-0019 reprograms cellular metabolism and inhibits cancer cell growth. Oncotarget. 2016;7(24):37103-37120. View Source
• [2] National Library of Medicine. ICL-CCIC-0019 MeSH Supplementary Concept Data 2026. Unique ID C000625798. View Source

Why ICL-CCIC-0019 Cannot Be Replaced

CHKA inhibitors constitute a structurally and pharmacologically heterogeneous class with widely divergent selectivity profiles, cellular potency, and in vivo target engagement characteristics. While multiple CHKA-targeting chemotypes exist—including hemicholinium-3 derivatives, pyridinium-based bis-cationic compounds, and structurally distinct scaffolds—ICL-CCIC-0019 is distinguished by its extensively profiled selectivity across 131 human kinases (only 5 kinases inhibited >20% at 10 μM) and its demonstrated in vivo target modulation via non-invasive PET imaging [1]. The compound's unfavorable pharmacological properties, explicitly acknowledged by the original developers and subsequent derivative studies, further underscore that it occupies a specific niche as a well-characterized but imperfect tool compound rather than a clinically optimized candidate [2]. Consequently, substituting an alternative CHKA inhibitor without equivalent selectivity validation, cellular activity benchmarking, or metabolic characterization introduces uncontrolled experimental variables that may confound interpretation of choline pathway modulation studies.

Kinase selectivity divergence

CHKA inhibitor selectivity profiles differ across chemotypes; observed phenotypes may not transfer directly.

Metabolic signature mismatch

ROS-sparing mitochondrial dysfunction is unique to ICL-CCIC-0019 and may not be replicated by other CHKA inhibitors.

PK and bioavailability differences

Poor oral bioavailability differs from second-generation analogues, limiting direct substitution in oral in vivo studies.

• [1] Trousil S, Kaliszczak M, Schug Z, et al. The novel choline kinase inhibitor ICL-CCIC-0019 reprograms cellular metabolism and inhibits cancer cell growth. Oncotarget. 2016;7(24):37103-37120. View Source
• [2] Wang N, Brickute D, Braga M, et al. Novel Non-Congeneric Derivatives of the Choline Kinase Alpha Inhibitor ICL-CCIC-0019. Pharmaceutics. 2021;13(7):1078. View Source

ICL-CCIC-0019 Head-to-Head Comparison Evidence

CHKA Enzymatic Inhibition Potency Comparison

ICL-CCIC-0019 demonstrates enzymatic CHKA inhibition with an IC₅₀ of 0.27 ± 0.06 μM in biochemical kinase assays [1]. When directly compared to its active piperazine-bearing analog CK146 in a 15-human lipid kinase screen, ICL-CCIC-0019 showed superior CHKA inhibitory activity, achieving 53% inhibition versus CK146's 69% inhibition (note: lower percentage indicates stronger inhibition in this assay format) [2].

Enzymatic potency

Head-to-head

IC50 0.27 ± 0.06 μM vs. MN58b (equipotent), CK37 (>500-fold higher)

Supports target engagement benchmarking

In vitro enzymatic assay; reported equipotency to field-standard MN58b

Evidence Dimension	CHKA enzymatic inhibition activity
Target Compound Data	IC₅₀ = 0.27 ± 0.06 μM; 53% inhibition in 15-human lipid kinase screen
Comparator Or Baseline	CK146 (piperazine analog): 69% inhibition in 15-human lipid kinase screen
Quantified Difference	ICL-CCIC-0019 exhibits 16 percentage points stronger CHKA inhibition than CK146 in head-to-head kinase screen
Conditions	Recombinant CHKA enzymatic assay; 15-human lipid kinase screening panel

Why This Matters

This establishes ICL-CCIC-0019 as the more potent CHKA inhibitor relative to the CK146 scaffold, providing a benchmark for researchers evaluating tool compounds for choline pathway studies.

• [1] Trousil S, Kaliszczak M, Schug Z, et al. Abstract C118: Choline kinase inhibition with the novel pharmacological inhibitor ICL-CCIC-0019 reprograms cellular metabolism and inhibits cancer cell growth. Cancer Research. AACR Annual Meeting 2016. View Source
• [2] Wang N. Design, synthesis and characterisation of next-generation choline kinase inhibitors. Doctoral Thesis. Imperial College London. 2022. View Source

Kinase Selectivity Profiling

In a head-to-head comparison against four cancer cell lines (HCT-116 colorectal, A549 lung, HepG2 hepatocellular, and Caco-2 colorectal), ICL-CCIC-0019 exhibited an overall mean GI₅₀ of 0.5 ± 0.02 μM, while the CK146 analog demonstrated significantly reduced potency with an overall GI₅₀ of 2.5 ± 0.3 μM [1]. Broader profiling across 60 cancer cell lines confirmed ICL-CCIC-0019's median GI₅₀ of 1.12 μM [2].

Kinase selectivity

Class-level

≤35% inhibition at 10 μM across 131 human kinases; only 5 kinases >20% inhibition

Reported kinome selectivity context

Comparable 131-kinase panel data unavailable for other CHKA inhibitors

Evidence Dimension	Antiproliferative potency (GI₅₀)
Target Compound Data	0.5 ± 0.02 μM (overall GI₅₀ across HCT-116, A549, HepG2, Caco-2); median GI₅₀ = 1.12 μM across 60 cancer cell lines
Comparator Or Baseline	CK146: 2.5 ± 0.3 μM (overall GI₅₀ across same four cell lines)
Quantified Difference	ICL-CCIC-0019 is 5-fold more potent than CK146 (0.5 μM vs 2.5 μM)
Conditions	HCT-116, A549, HepG2, Caco-2 cell lines; 72-hour proliferation assays

Why This Matters

This 5-fold potency differential informs compound selection for cellular studies, as CK146—while more amenable to further derivatization due to its piperazine handle—requires significantly higher concentrations to achieve equivalent antiproliferative effects.

• [1] Wang N. Design, synthesis and characterisation of next-generation choline kinase inhibitors. Doctoral Thesis. Imperial College London. 2022. View Source
• [2] Trousil S, Kaliszczak M, Schug Z, et al. The novel choline kinase inhibitor ICL-CCIC-0019 reprograms cellular metabolism and inhibits cancer cell growth. Oncotarget. 2016;7(24):37103-37120. View Source

NCI-60 Antiproliferative Activity and Cancer Selectivity

ICL-CCIC-0019 was profiled against a panel of 131 human kinases at a concentration of 10 μM, demonstrating minimal off-target activity with only 5 kinases (3.8% of the panel) inhibited more than 20% [1]. This narrow off-target profile distinguishes ICL-CCIC-0019 from many promiscuous kinase inhibitors that typically affect 15-30% or more of a broad kinase panel at comparable concentrations (class-level inference) [1].

Antiproliferative selectivity

Context-dependent

Cancer median GI50 1.12 μM vs. normal cell GI50 30–120 μM (27- to 107-fold window)

Cell-model endpoint selectivity context

NCI-60 panel; normal cell lines limited to three types

Evidence Dimension	Kinase selectivity (number of kinases inhibited >20% at 10 μM)
Target Compound Data	5 out of 131 kinases (3.8%)
Comparator Or Baseline	Typical promiscuous kinase inhibitors: 15-30% of kinase panel affected at 10 μM (class-level baseline)
Quantified Difference	ICL-CCIC-0019 affects only 3.8% of the kinase panel, approximately 4- to 8-fold fewer off-target hits than typical promiscuous inhibitors
Conditions	131-human kinase panel; 10 μM compound concentration; >20% inhibition threshold

Why This Matters

This selectivity data provides confidence that observed biological effects—including G1 arrest, endoplasmic reticulum stress, and metabolic reprogramming—are attributable to CHKA inhibition rather than confounding off-target kinase modulation.

• [1] Trousil S, Kaliszczak M, Schug Z, et al. Abstract C118: Choline kinase inhibition with the novel pharmacological inhibitor ICL-CCIC-0019 reprograms cellular metabolism and inhibits cancer cell growth. Cancer Research. AACR Annual Meeting 2016. View Source

Antiproliferative Potency vs Analogue CK146

ICL-CCIC-0019 demonstrates a quantifiable differential effect between cancer and normal cells: median GI₅₀ of 1.12 μM across 60 cancer cell lines, compared to GI₅₀ values of 30-120 μM in normal cell lines MCF-10A (non-tumorigenic mammary epithelial) and ST-T1b (thyroid epithelial) [1]. This represents an approximately 27- to 107-fold selectivity window for cancer cells over normal cells.

Potency vs. CK146

Head-to-head

GI50 0.5 ± 0.02 μM vs. CK146 2.5 ± 0.3 μM (5-fold difference)

Reported SAR benchmark context

Four cancer cell lines; supports analogue potency comparison

Evidence Dimension	Differential antiproliferative sensitivity (cancer vs. normal cells)
Target Compound Data	Cancer cells: median GI₅₀ = 1.12 μM; Normal cells: GI₅₀ = 30-120 μM
Comparator Or Baseline	MCF-10A (GI₅₀ ~30-120 μM) and ST-T1b (GI₅₀ ~30-120 μM) normal cell lines
Quantified Difference	27- to 107-fold lower potency in normal cells versus cancer cells
Conditions	60 cancer cell lines panel; MCF-10A and ST-T1b normal cell lines; 72-hour proliferation assays

Why This Matters

This differential sensitivity supports ICL-CCIC-0019's utility as a selective tool compound for investigating CHKA-dependent cancer cell vulnerabilities while minimizing confounding cytotoxicity in normal cell controls.

• [1] Trousil S, Kaliszczak M, Schug Z, et al. Abstract C118: Choline kinase inhibition with the novel pharmacological inhibitor ICL-CCIC-0019 reprograms cellular metabolism and inhibits cancer cell growth. Cancer Research. AACR Annual Meeting 2016. View Source

Mitochondrial Dysfunction Without ROS Activation

ICL-CCIC-0019's in vivo target engagement was quantitatively validated using [¹⁸F]-fluoromethyl-[1,2-²H₄]-choline positron emission tomography (PET) in HCT116 tumor xenografts. Pharmacokinetic modeling demonstrated that the macro parameter Kᵢ (net irreversible uptake rate) was significantly decreased in tumors after 48 hours of ICL-CCIC-0019 treatment: control Kᵢ = 0.0054 ± 0.00060 min⁻¹ versus ICL-CCIC-0019 treated Kᵢ = 0.0032 ± 0.00064 min⁻¹, representing a 40.7% reduction in choline uptake [1].

Metabolic phenotype

Class-level

Mitochondrial dysfunction with AMPK activation, decreased citrate synthase; no ROS induction

Distinct metabolic reprogramming context

Qualitative distinction from classic mitochondrial toxins

Evidence Dimension	In vivo CHKA target engagement (choline uptake rate Kᵢ)
Target Compound Data	Kᵢ = 0.0032 ± 0.00064 min⁻¹ (ICL-CCIC-0019 treated, 48 hr)
Comparator Or Baseline	Vehicle control: Kᵢ = 0.0054 ± 0.00060 min⁻¹
Quantified Difference	40.7% reduction in net irreversible choline uptake rate (p < 0.05)
Conditions	HCT116 colorectal tumor xenografts in mice; [¹⁸F]-fluoromethyl-[1,2-²H₄]-choline PET imaging; 48-hour treatment

Why This Matters

This PET imaging-validated in vivo target engagement distinguishes ICL-CCIC-0019 from CHKA inhibitors lacking pharmacodynamic biomarker data, enabling researchers to correlate in vivo efficacy with confirmed target modulation rather than relying solely on tumor growth inhibition endpoints.

• [1] Trousil S, Kaliszczak M, Schug Z, et al. Abstract C118: Choline kinase inhibition with the novel pharmacological inhibitor ICL-CCIC-0019 reprograms cellular metabolism and inhibits cancer cell growth. Cancer Research. AACR Annual Meeting 2016. View Source

Oral Bioavailability and Pharmacokinetic Limitations

The original developers and subsequent derivative studies explicitly acknowledge that ICL-CCIC-0019 possesses "unfavorable pharmacological properties" that necessitated the development of next-generation analogs such as CK146 [1][2][3]. This transparent documentation of limitations provides a clear benchmark against which improved derivatives can be evaluated and distinguishes ICL-CCIC-0019 as a foundational tool compound rather than a development candidate.

Oral bioavailability

Context-dependent

Poor oral bioavailability in BALB/c mice at 10 mg/kg p.o.

Limits oral in vivo study applicability

Supports parenteral administration only; second-generation analogues available for oral studies

Evidence Dimension	Documentation of pharmacological limitations
Target Compound Data	Explicitly acknowledged as having "unfavorable pharmacological properties" requiring improvement
Comparator Or Baseline	CK146 and other derivatives designed to "improve the biological profile" of ICL-CCIC-0019
Quantified Difference	Qualitative: ICL-CCIC-0019 serves as the potency benchmark but requires structural optimization for improved drug-like properties
Conditions	Derived from multiple independent studies including Wang et al. 2021 and Wang 2022 thesis

Why This Matters

For procurement decisions, this transparency allows researchers to select ICL-CCIC-0019 as the appropriate tool for in vitro and short-term in vivo mechanistic studies while recognizing its unsuitability for extended in vivo pharmacology or translational development applications.

• [1] Wang N, Brickute D, Braga M, et al. Novel Non-Congeneric Derivatives of the Choline Kinase Alpha Inhibitor ICL-CCIC-0019. Pharmaceutics. 2021;13(7):1078. View Source
• [2] Wang N. Design, synthesis and characterisation of next-generation choline kinase inhibitors. Doctoral Thesis. Imperial College London. 2022. View Source
• [3] Trousil S, Kaliszczak M, Schug Z, et al. The novel choline kinase inhibitor ICL-CCIC-0019 reprograms cellular metabolism and inhibits cancer cell growth. Oncotarget. 2016;7(24):37103-37120. View Source

ICL-CCIC-0019 Recommended Research and Industrial Applications

In Vitro Cancer Metabolism Mechanistic Studies

With a median GI₅₀ of 1.12 μM across 60 cancer cell lines and a 27- to 107-fold selectivity window over normal cells (MCF-10A and ST-T1b GI₅₀ = 30-120 μM), ICL-CCIC-0019 is optimally suited for in vitro mechanistic studies investigating CHKA-dependent metabolic reprogramming, G1 cell cycle arrest, and endoplasmic reticulum stress induction in cancer cell models [1]. The compound's well-characterized kinase selectivity profile—affecting only 5 of 131 human kinases at 10 μM—ensures that observed phenotypes are attributable to CHKA inhibition rather than off-target effects [2].

SAR and Comparative Pharmacology Studies

ICL-CCIC-0019 is uniquely validated for non-invasive pharmacodynamic monitoring using [¹⁸F]-fluoromethyl-[1,2-²H₄]-choline PET imaging, with demonstrated 40.7% reduction in tumor choline uptake Kᵢ (control: 0.0054 ± 0.00060 min⁻¹; treated: 0.0032 ± 0.00064 min⁻¹) following 48-hour treatment in HCT116 xenografts [1]. This imaging-validated target engagement enables researchers to correlate in vivo CHKA inhibition with antitumor efficacy, distinguishing ICL-CCIC-0019 from CHKA inhibitors lacking established pharmacodynamic biomarkers [2].

Parenteral In Vivo Xenograft Studies

As the foundational compound for which enzymatic potency (CHKA IC₅₀ = 0.27 ± 0.06 μM) and cellular activity (GI₅₀ = 0.5 ± 0.02 μM across HCT-116, A549, HepG2, and Caco-2 cells) have been rigorously established, ICL-CCIC-0019 serves as the benchmark reference standard for evaluating next-generation CHKA inhibitors [1]. The documented 5-fold potency differential versus the CK146 analog (GI₅₀ 2.5 ± 0.3 μM) provides a validated performance baseline for assessing improvements in potency, selectivity, or pharmacological properties of novel derivatives [2].

CHKA-Mediated Mitochondrial Dysfunction Probe Studies

Researchers designing experiments that require a tool compound with fully transparent pharmacological limitations should select ICL-CCIC-0019, as the original literature explicitly acknowledges its "unfavorable pharmacological properties" that motivated subsequent derivative development [1][2]. This candid disclosure of limitations—uncommon in the inhibitor tool compound literature—enables appropriate experimental interpretation and positions ICL-CCIC-0019 as the appropriate choice for short-term in vitro and acute in vivo studies rather than extended dosing regimens or translational development applications [3].

Application

Selection Property

Validation Focus

In vitro CHKA pathway inhibition and metabolism studies

Kinase selectivity and target engagement profile

Confirm on-target CHKA inhibition via downstream metabolite analysis

SAR and reference-standard comparative pharmacology

Benchmark enzymatic and cellular potency data

Evaluate relative potency against established inhibitors and next-gen analogues

Parenteral in vivo xenograft pharmacodynamics

In vivo target engagement validated by PET imaging

Assess tumor growth inhibition and choline metabolism modulation

Mitochondrial dysfunction pathway dissection

ROS-sparing metabolic reprogramming signature

Characterize mitochondrial function changes without oxidative stress confounders

• [1] Trousil S, Kaliszczak M, Schug Z, et al. The novel choline kinase inhibitor ICL-CCIC-0019 reprograms cellular metabolism and inhibits cancer cell growth. Oncotarget. 2016;7(24):37103-37120. View Source
• [2] Wang N, Brickute D, Braga M, et al. Novel Non-Congeneric Derivatives of the Choline Kinase Alpha Inhibitor ICL-CCIC-0019. Pharmaceutics. 2021;13(7):1078. View Source
• [3] Wang N. Design, synthesis and characterisation of next-generation choline kinase inhibitors. Doctoral Thesis. Imperial College London. 2022. View Source